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For Researchers, Scientists, and Drug Development Professionals

Introduction
SR2211 is a potent and selective synthetic inverse agonist of the Retinoic Acid Receptor-

related Orphan Receptor gamma (RORγ). RORγ is a key transcription factor involved in the

differentiation of Th17 cells and the production of pro-inflammatory cytokines, most notably

Interleukin-17 (IL-17). By inhibiting RORγ activity, SR2211 effectively suppresses IL-17

expression, making it a valuable tool for studying autoimmune and inflammatory diseases. This

document provides detailed information on the solubility of SR2211, protocols for its use in cell

culture, and an overview of its mechanism of action.

Solubility of SR2211
SR2211 exhibits high solubility in dimethyl sulfoxide (DMSO), while its solubility in aqueous

solutions like cell culture media is limited. It is crucial to prepare a concentrated stock solution

in DMSO and then dilute it to the final working concentration in the cell culture medium.
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Solvent
Concentration
(mg/mL)

Concentration
(mM)

Notes

DMSO 20 - 52.75 mg/mL[1] ~37.9 - 100 mM

Highly soluble.

Sonication may be

required for complete

dissolution at higher

concentrations.[2]

Cell Culture Media

(e.g., DMEM, RPMI)
Not directly reported Not directly reported

While quantitative

data is unavailable,

SR2211 has been

successfully used in

cell culture at working

concentrations up to 5

µM by diluting a

DMSO stock.[3] It is

critical to ensure the

final DMSO

concentration in the

culture medium is

non-toxic to the cells.

Experimental Protocols
Protocol 1: Preparation of SR2211 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of SR2211 in DMSO.

Materials:

SR2211 powder (Molecular Weight: 527.48 g/mol )

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Procedure:
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Weighing: Accurately weigh a specific amount of SR2211 powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 5.27 mg of SR2211.

Dissolution: Add the appropriate volume of DMSO to the SR2211 powder. For a 10 mM

stock, add 1 mL of DMSO to 5.27 mg of SR2211.

Mixing: Vortex the solution thoroughly until the SR2211 is completely dissolved. Gentle

warming or sonication can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the stock solution at -20°C for short-term storage (up to 3 months) or at

-80°C for long-term storage (up to 6 months).[1][4]

Protocol 2: Application of SR2211 in Cell Culture
This protocol provides a general procedure for treating adherent cells with SR2211.

Materials:

Cultured cells in appropriate multi-well plates

Complete cell culture medium (e.g., DMEM with 10% FBS)

SR2211 stock solution (e.g., 10 mM in DMSO)

Vehicle control (DMSO)

Procedure:

Cell Seeding: Seed cells in a multi-well plate at a density that will ensure they are in the

logarithmic growth phase at the time of treatment. Allow the cells to adhere and grow

overnight.

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the

SR2211 stock solution. Prepare a series of dilutions of the SR2211 stock solution in

complete cell culture medium to achieve the desired final concentrations. For example, to

achieve a final concentration of 5 µM in 1 mL of medium, add 0.5 µL of a 10 mM stock

solution.
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Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as used for the highest concentration of SR2211. This is crucial to

distinguish the effects of the compound from the effects of the solvent. The final

concentration of DMSO in the cell culture should ideally be kept below 0.1% to avoid

cytotoxicity, although some cell lines may tolerate up to 0.5%.[2][5]

Treatment: Carefully remove the old medium from the cells and replace it with the medium

containing the desired concentrations of SR2211 or the vehicle control.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) under

standard cell culture conditions (e.g., 37°C, 5% CO2).

Analysis: Following incubation, the cells can be harvested and analyzed for various

endpoints, such as gene expression (e.g., IL-17), protein levels, or cell viability.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway of SR2211 and a typical experimental

workflow for its use in cell culture.
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Caption: SR2211 inhibits RORγ, repressing IL-17 gene transcription.
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Caption: A typical workflow for in vitro experiments using SR2211.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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